Cas no 218282-19-0 (3-(Triphenylphosphoranylidene)tetrahydropyran-2-one)

• Product Name: 3-(Triphenylphosphoranylidene)tetrahydropyran-2-one
• CAS No: 218282-19-0
• MF: C₂₃H₂₁O₂P
• MW: 360.385407209396
• CID: 2602135
• PubChem ID: 10594674
• Update Time: 2025-06-09

3-(Triphenylphosphoranylidene)tetrahydropyran-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Triphenylphosphoranylidene)tetrahydropyran-2-one
• 3-(Triphenyl-lambda5-phosphanylidene)oxan-2-one
• MFCD20481847
• 3-(Triphenyl-l5-phosphanylidene)tetrahydro-2H-pyran-2-one
• 218282-19-0

• Inchi： 1S/C23H21O2P/c24-23-22(17-10-18-25-23)26(19-11-4-1-5-12-19,20-13-6-2-7-14-20)21-15-8-3-9-16-21/h1-9,11-16H,10,17-18H2
• InChI Key： PZGUKMFSICDTKX-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C1C(=O)OCCC1

Computed Properties

• Exact Mass: 360.12791691g/mol
• Monoisotopic Mass: 360.12791691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(Triphenylphosphoranylidene)tetrahydropyran-2-one

3-(Triphenylphosphoranylidene)tetrahydropyran-2-one (CAS No. 218282-19-0): A Comprehensive Overview

3-(Triphenylphosphoranylidene)tetrahydropyran-2-one (CAS No. 218282-19-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, often referred to as TTPHPT, is characterized by its unique structural features and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3-(Triphenylphosphoranylidene)tetrahydropyran-2-one.

Chemical Structure and Properties

3-(Triphenylphosphoranylidene)tetrahydropyran-2-one is a phosphorus-containing heterocyclic compound with a molecular formula of C₁₉H₁₇O_PS. The compound features a tetrahydropyran ring with a triphenylphosphoranylidene substituent. The presence of the phosphorus atom and the aromatic phenyl groups imparts unique chemical and physical properties to the molecule. The compound is known for its stability under various reaction conditions, making it a valuable intermediate in organic synthesis.

The molecular weight of 3-(Triphenylphosphoranylidene)tetrahydropyran-2-one is approximately 314.35 g/mol. It is typically a white or off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, toluene, and ethanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 3-(Triphenylphosphoranylidene)tetrahydropyran-2-one has been extensively studied in the literature. One of the most common methods involves the reaction of triphenylphosphine with an appropriate ketone or aldehyde in the presence of a suitable base. For example, the reaction of triphenylphosphine with 2-tetrahydropyranyl ketone in the presence of sodium hydride can yield 3-(Triphenylphosphoranylidene)tetrahydropyran-2-one.

The reaction proceeds via a nucleophilic addition of triphenylphosphine to the carbonyl group, followed by elimination to form the ylide intermediate. This intermediate then undergoes intramolecular cyclization to form the final product. The reaction conditions, such as temperature, solvent, and base, can be optimized to achieve high yields and purity.

Analytical Techniques

The characterization of 3-(Triphenylphosphoranylidene)tetrahydropyran-2-one typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound.

NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and determining the connectivity within the molecule. The characteristic signals for the phosphorus atom and aromatic protons can be easily identified in the NMR spectrum. Mass spectrometry provides information about the molecular weight and fragmentation patterns, which can be used to confirm the identity of the compound. IR spectroscopy can be used to identify key functional groups such as carbonyl and phosphorus-containing moieties.

Potential Applications

3-(Triphenylphosphoranylidene)tetrahydropyran-2-one has found applications in various fields due to its unique chemical properties. In organic synthesis, it serves as an important intermediate for the preparation of more complex molecules. The phosphorus-containing ylide structure makes it a valuable reagent for Wittig reactions, which are widely used for the synthesis of alkenes.

In medicinal chemistry, compounds derived from TTPHPT have shown promise in drug discovery efforts. For example, recent studies have explored the use of similar phosphorus-containing compounds as potential inhibitors of specific enzymes involved in disease pathways. These compounds have demonstrated selective inhibition activity against targets such as kinases and proteases, making them attractive candidates for further development.

In materials science, TTPHPT-based derivatives have been investigated for their potential use in polymer synthesis and functional materials. The presence of phosphorus atoms can impart unique properties such as improved thermal stability and enhanced mechanical strength to polymers. Additionally, these compounds can be used as ligands in coordination chemistry to form metal complexes with interesting electronic and optical properties.

Current Research Trends

The ongoing research on 3-(Triphenylphosphoranylidene)tetrahydropyran-2-one reflects its broad relevance across multiple scientific disciplines. Recent studies have focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry principles are increasingly being applied to develop more sustainable methods for producing this compound.

In medicinal chemistry, there is growing interest in exploring the biological activity of derivatives derived from TTPHPT. Researchers are investigating their potential as therapeutic agents for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Preclinical studies have shown promising results, with some compounds demonstrating significant efficacy in cell-based assays.

In materials science, there is ongoing research into developing new functional materials based on TTPHPT strong>-derived polymers and metal complexes. These materials are being explored for applications in areas such as electronics, catalysis, and energy storage. The unique properties imparted by the phosphorus-containing moieties make these materials attractive for advanced technological applications.

Conclusion

3-(Triphenylphosphoranylidene)tetrahydropyran-2-one (CAS No. 218282-19-0) strong>, or TTPHPT, is a versatile organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure provides a foundation for developing new molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific research.